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Compound of Interest

Compound Name: (R)-1-m-Tolylethanamine

Cat. No.: B588723 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and material

safety data for (R)-1-m-Tolylethanamine. The information is intended for use in laboratory and

drug development settings.

Compound Identification and Properties
(R)-1-m-Tolylethanamine is a chiral amine that serves as a valuable building block in

asymmetric synthesis. Its stereospecific nature makes it a crucial component in the

development of enantiomerically pure pharmaceuticals and other fine chemicals.

Table 1: Chemical and Physical Properties of (R)-1-m-Tolylethanamine
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Property Value Source

Molecular Formula C₉H₁₃N PubChem

Molecular Weight 135.21 g/mol PubChem

CAS Number 138457-19-9 PubChem

IUPAC Name
(1R)-1-(3-

methylphenyl)ethanamine
PubChem

Synonyms
(R)-m-Methyl-a-phenethylamin,

(1R)-1-(m-tolyl)ethanamine
PubChem

Appearance No data available -

Boiling Point No data available -

Melting Point No data available -

Density No data available -

Solubility No data available -

Safety and Hazard Information
A specific Safety Data Sheet (SDS) for (R)-1-m-Tolylethanamine is not readily available. The

following information is based on data for the closely related isomer, (R)-1-(p-Tolyl)ethanamine,

and general knowledge of chiral amines. Researchers should handle this compound with care

and perform a thorough risk assessment before use.

Table 2: Hazard Identification and GHS Classifications (Based on (R)-1-(p-Tolyl)ethanamine)
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Hazard Class GHS Classification
Precautionary Statement
Codes

Flammable Liquids
Category 4 (Combustible

liquid)
H227

Acute Toxicity, Oral
Category 4 (Harmful if

swallowed)
H302

Skin Corrosion/Irritation
Category 1B (Causes severe

skin burns and eye damage)
H314

Serious Eye Damage/Eye

Irritation

Category 1 (Causes serious

eye damage)
H318

Hazardous to the Aquatic

Environment, Acute Hazard

Category 3 (Harmful to aquatic

life)
H402

Hazard Statements:

H227: Combustible liquid.

H302: Harmful if swallowed.

H314: Causes severe skin burns and eye damage.

H402: Harmful to aquatic life.

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P273: Avoid release to the environment.
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P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.

P403+P235: Store in a well-ventilated place. Keep cool.

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.

Handling, Storage, and Disposal
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and to maintain the integrity of the compound.

Personal Protective Equipment (PPE)
A standard laboratory PPE workflow should be followed when handling (R)-1-m-
Tolylethanamine.

Enter Laboratory Don Laboratory Coat Don Nitrile Gloves Handle (R)-1-m-Tolylethanamine
in a Fume Hood

Wear Safety Goggles/
Face Shield Remove Gloves Remove Laboratory Coat Wash Hands Thoroughly Exit Laboratory

Click to download full resolution via product page

Figure 1: Personal Protective Equipment (PPE) Workflow.

Storage
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Conditions: Store in a cool, dry, well-ventilated area.

Incompatibilities: Keep away from strong oxidizing agents and acids.

Container: Keep container tightly closed to prevent absorption of moisture and carbon

dioxide from the air.

Disposal
Dispose of (R)-1-m-Tolylethanamine and its containers in accordance with all applicable local,

state, and federal regulations. It is considered hazardous waste.

Experimental Protocols
(R)-1-m-Tolylethanamine is primarily used as a resolving agent in the separation of racemic

mixtures of carboxylic acids and as a chiral auxiliary in asymmetric synthesis.

General Protocol for the Resolution of a Racemic
Carboxylic Acid
This protocol outlines a general procedure for the resolution of a racemic carboxylic acid using

a chiral amine like (R)-1-m-Tolylethanamine. The specific solvent, temperature, and

stoichiometry will need to be optimized for the particular acid being resolved.

Figure 2: General workflow for the resolution of a racemic carboxylic acid.

Table 3: Example Reagents and Conditions for Resolution
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Step Reagent/Parameter Typical Value/Condition

Solvent
Ethanol, Methanol, or Ethyl

Acetate
Varies based on acid solubility

Stoichiometry Racemic Acid : Chiral Amine 1 : 0.5

Temperature
Dissolution at reflux,

crystallization at 0-25 °C

Dependent on solvent and

solutes

Acidification Hydrochloric Acid (e.g., 2M) To pH < 2

Extraction Solvent Diethyl ether, Ethyl acetate Varies based on acid solubility

Toxicological Information
Detailed toxicological data for (R)-1-m-Tolylethanamine is not available. Based on data for

similar compounds, it is expected to be harmful if swallowed and may cause irritation upon

contact with skin and eyes. Ingestion may cause gastrointestinal irritation, nausea, vomiting,

and diarrhea. Inhalation of vapors may cause respiratory tract irritation.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid immediately.

Skin Contact: Get medical aid immediately. Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated clothing and shoes.

Ingestion: If victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person. Get medical aid immediately. Do NOT induce

vomiting.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Disclaimer
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This document has been prepared as a guide to the safe handling of (R)-1-m-Tolylethanamine
and is based on the best available information. It is the responsibility of the user to conduct a

thorough risk assessment before using this chemical. All users should be trained in the proper

handling and disposal of hazardous materials.

To cite this document: BenchChem. [Technical Guide: (R)-1-m-Tolylethanamine - Safety,
Handling, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b588723#safety-handling-and-msds-for-r-1-m-
tolylethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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